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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B1679283

Essential Safety and Handling Guide for
Pentaethylene Glycol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate, essential information for the safe handling and
disposal of Pentaethylene glycol, a common laboratory chemical. Adherence to these
procedures will minimize risks and ensure a safe working environment.

Personal Protective Equipment (PPE)

When handling Pentaethylene glycol, the following personal protective equipment is
mandatory to prevent exposure and ensure safety.
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PPE Category Specific Recommendations

) Safety goggles with side-shields are required to
Eye Protection ]
protect against splashes.[1]

Wear appropriate protective gloves to prevent
) skin contact.[1][2][3] Nitrile rubber gloves with a
Hand Protection ) )
thickness greater than 0.11 mm are a suitable

option.[4]

Impervious clothing or a lab coat should be worn
] to protect the skin. In cases of high risk of
Body Protection ) ) )
exposure, chemical-resistant suits and boots

may be necessary.

Use in a well-ventilated area. If ventilation is
inadequate or if irritation is experienced, a

Respiratory Protection ]
NIOSH/MSHA approved respirator should be

used.
Quantitative Data
Property Value
Flash Point > 110 °C (> 230 °F)
Molecular Formula C10H2206
Molecular Weight 238.28 g/mol

Operational Plan: Handling and Storage

Handling:

» Always handle Pentaethylene glycol in a well-ventilated area to keep airborne
concentrations low.

» Avoid direct contact with skin and eyes.

e Do not breathe in mist, vapor, or gas.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://dcchemicals.com/msds/MSDS_DC35481.html
https://dcchemicals.com/msds/MSDS_DC35481.html
https://pim-resources.coleparmer.com/sds/03050.pdf
https://avenalab.com/images/0001DOKUMENTACIJA/TDS/Polyethylene_Glycol_SI_ENG_signed.pdf
https://www.carlroth.com/medias/SDB-2631-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA5Nzl8YXBwbGljYXRpb24vcGRmfGFERmhMMmhoTXk4NU1qTXpOREUzTnpZME9EazBMMU5FUWw4eU5qTXhYMGRDWDBWT0xuQmtaZ3w4ZjRlOTRjNjQ4M2JmMTBmYjUzZTgyMzA0MzNjMGQyM2RjZjU4OTRhMzg5NGU1NGM4YTgwYzk1YmE0NTQ0M2Iw
https://www.benchchem.com/product/b1679283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.
Storage:

» Store in a cool, dry, and well-ventilated place.

o Keep containers tightly closed when not in use.

» Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.

o Ensure that an eyewash station and a safety shower are readily accessible in the storage
and handling areas.

Disposal Plan

The disposal of Pentaethylene glycol must be handled with care to prevent environmental
contamination.

o Waste Classification: Determine if the waste is classified as hazardous according to local,
state, and federal regulations. Laboratory analysis, such as the Toxicity Characteristic
Leaching Procedure (TCLP), may be required to determine if it contains heavy metals or
other toxic constituents.

o Disposal Method: Do not pour Pentaethylene glycol down the drain or into sewer systems.
It should be disposed of as hazardous waste through a licensed disposal contractor.

» Containers: Store waste in clearly labeled, leak-proof containers. Do not mix with other

waste materials. Handle empty containers as you would the product itself, as they may retain

residues.

Emergency Procedures: Spill Response Workflow

In the event of a spill, follow this workflow to ensure a safe and effective cleanup.
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Caption: Workflow for handling a Pentaethylene glycol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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